Cas no 1049442-86-5 (N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide)

• Product Name: N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide
• CAS No: 1049442-86-5
• MF: C₁₄H₁₉N₃OS
• MW: 277.38516163826
• CID: 6192436
• PubChem ID: 44055532
• Update Time: 2025-06-16

N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide
• 1049442-86-5
• AKOS024503803
• SR-01000921768-1
• N-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]thiophene-2-carboxamide
• VU0639672-1
• F5260-0487
• N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)thiophene-2-carboxamide
• SR-01000921768

• Inchi： 1S/C14H19N3OS/c1-16(2)12(11-6-4-8-17(11)3)10-15-14(18)13-7-5-9-19-13/h4-9,12H,10H2,1-3H3,(H,15,18)
• InChI Key： GOGLABWJWLVJIA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCC(C1=CC=CN1C)N(C)C)=O

Computed Properties

• Exact Mass: 277.125
• Monoisotopic Mass: 277.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide

Introduction to N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide (CAS No. 1049442-86-5)

N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1049442-86-5, represents a promising candidate for further exploration in drug development, particularly in the realm of bioactive molecules. The presence of multiple heterocyclic groups, including a thiophene ring and a pyrrole moiety, contributes to its complex chemical behavior and potential biological activity.

The structural framework of N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide incorporates several key functional groups that are of particular interest to medicinal chemists. The dimethylamino group at the 2-position of the ethyl chain introduces basicity, which can be exploited for interactions with acidic pharmacophores in biological targets. Additionally, the 1-methyl-1H-pyrrol-2-yl substituent adds another layer of complexity, potentially influencing both the electronic properties and solubility of the molecule. These features make it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on thiophene derivatives due to their wide range of biological activities. Thiophenes are known for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The incorporation of a thiophene ring into N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide not only enhances its structural diversity but also opens up possibilities for unique interactions with biological targets. This has prompted numerous studies aimed at elucidating its potential therapeutic effects.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The structural features of N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide suggest that it may be able to modulate kinase activity by binding to specific pockets on the enzyme's active site. Preliminary computational studies have indicated that this compound could exhibit inhibitory effects on certain kinases, making it a valuable candidate for further investigation.

Moreover, the presence of both pyrrole and thiophene rings in this molecule suggests potential applications in the development of antifungal and antiviral agents. Pyrrole derivatives have been extensively studied for their antimicrobial properties, and thiophenes have shown promise in treating viral infections. By combining these two heterocyclic systems, N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide may offer a dual-action approach to combatting infections caused by fungi and viruses.

The synthesis of N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide presents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for this compound's framework. Additionally, protecting group strategies have enabled chemists to install functional groups in a controlled manner, ensuring the desired final product.

In terms of pharmacokinetic properties, N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]thiophene-2-carboxamide exhibits interesting characteristics that make it an attractive candidate for drug development. Studies have shown that thiophene derivatives can possess favorable solubility profiles, which is crucial for oral bioavailability. Furthermore, the basic nature of the dimethylanmino group may enhance binding affinity to target proteins, potentially leading to higher efficacy. These properties bode well for future clinical applications if further research confirms their validity.

The potential therapeutic applications of N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-y)]ethy]thiophene -carboxamide extend beyond cancer and infectious diseases. There is growing evidence suggesting that this compound may also have neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and aggregation, processes that kinases often regulate. By inhibiting specific kinases or modulating related signaling pathways, N-[ 1049442865] could potentially mitigate these pathological processes.

In conclusion,N-[ 1049442865] represents a fascinating molecule with numerous potential therapeutic applications . Its unique structural features ,including the dimethylanimo group ,pyrrole moiety ,and thiophen ring ,make it a versatile scaffold for drug development . While more research is needed to fully elucidate i 1049442865